Cas no 1178393-46-8 (6-Chloro-pyridazine-3-carboxylic acid isobutyl-methyl-amide)

6-Chloro-pyridazine-3-carboxylic acid isobutyl-methyl-amide is a specialized pyridazine derivative with applications in pharmaceutical and agrochemical research. Its structure features a chloro-substituted pyridazine core coupled with an isobutyl-methyl-amide moiety, enhancing its reactivity and potential as an intermediate in synthetic chemistry. The compound’s distinct functional groups make it valuable for constructing complex molecules, particularly in drug discovery where pyridazine scaffolds are of interest. Its stability under standard conditions and compatibility with further derivatization contribute to its utility in multi-step synthesis. Researchers may employ this compound in the development of biologically active agents, leveraging its modular design for targeted modifications.

6-Chloro-pyridazine-3-carboxylic acid isobutyl-methyl-amide structure

1178393-46-8 structure

Product Name:6-Chloro-pyridazine-3-carboxylic acid isobutyl-methyl-amide

CAS No:1178393-46-8

MF:C₁₀H₁₄ClN₃O

MW:227.690660953522

CID:823613

PubChem ID:60858215

Update Time:2025-06-08

6-Chloro-pyridazine-3-carboxylic acid isobutyl-methyl-amide Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-N-isobutyl-N-methylpyridazine-3-carboxamide
- 6-chloro-N-methyl-N-(2-methylpropyl)pyridazine-3-carboxamide
- 6-Chloro-pyridazine-3-carboxylic acid isobutyl-methyl-amide
- 1178393-46-8
- SCHEMBL20460420
- DB-002609
- F52439
- AKOS010077797
- DTXSID80734038
- Inchi： 1S/C10H14ClN3O/c1-7(2)6-14(3)10(15)8-4-5-9(11)13-12-8/h4-5,7H,6H2,1-3H3
- InChI Key： VJWBTWAXQUPJRW-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(N(C)CC(C)C)=O)N=N1

Computed Properties

Exact Mass: 227.0825398g/mol
Monoisotopic Mass: 227.0825398g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 46.1Å²

6-Chloro-pyridazine-3-carboxylic acid isobutyl-methyl-amide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C610088-5mg	6-Chloro-pyridazine-3-carboxylic acid isobutyl-methyl-amide	1178393-46-8		5mg	$ 50.00	2022-06-06
TRC	C610088-10mg	6-Chloro-pyridazine-3-carboxylic acid isobutyl-methyl-amide	1178393-46-8		10mg	$ 70.00	2022-06-06
TRC	C610088-50mg	6-Chloro-pyridazine-3-carboxylic acid isobutyl-methyl-amide	1178393-46-8		50mg	$ 275.00	2022-06-06
Chemenu	CM164587-1g	6-chloro-N-isobutyl-N-methylpyridazine-3-carboxamide	1178393-46-8	95%	1g	$505	2021-08-05
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	XY0067-5g	6-chloro-N-isobutyl-N-methylpyridazine-3-carboxamide	1178393-46-8	95%	5g	$2160	2023-09-07
Chemenu	CM164587-1g	6-chloro-N-isobutyl-N-methylpyridazine-3-carboxamide	1178393-46-8	95%	1g	$837	2023-03-07
Alichem	A029190145-1g	6-Chloro-N-isobutyl-N-methylpyridazine-3-carboxamide	1178393-46-8	95%	1g	$436.00	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1154652-1g	6-Chloro-N-isobutyl-N-methylpyridazine-3-carboxamide	1178393-46-8	98%	1g	￥7614.00	2024-08-09